3-Aminocyclopentane-1-carbonitrile hydrobromide

• IUPAC Name: 3-aminocyclopentane-1-carbonitrile;hydrobromide
• InChI: InChI=1S/C6H10N2.BrH/c7-4-5-1-2-6(8)3-5;/h5-6H,1-3,8H2;1H
• InChI Key: DUBXQERMGAOQLE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C#N)N.Br
• Molecular Formula: C6H11BrN2
• Molecular Weight: 191.07 g/mol

Description

3-Aminocyclopentane-1-carbonitrile hydrobromide (CAS 2227206-38-2) is a fine chemical reagent of significant interest in organic and medicinal chemistry research. This compound, with the molecular formula C₆H₁₁BrN₂ and a molecular weight of 191.07 g/mol, serves as a versatile synthetic building block . Its structure, featuring both an amine and a nitrile functional group on a cyclopentane ring, makes it a valuable precursor for the synthesis of more complex molecules . This chemical is primarily utilized as a key intermediate in the research and development of Active Pharmaceutical Ingredients (APIs) and other pharmacologically relevant compounds . It is analyzed to meet high purity standards, often exceeding 97% and available in >99% purity, using techniques such as HPLC, GCMS, and NMR to ensure quality and consistency for research applications . As a high-value intermediate, it is used in synthetic organic chemistry, medicinal chemistry, and biotechnology for the construction of novel chemical entities . Handling and Safety: Appropriate safety precautions should be observed during handling. Consult the Safety Data Sheet (SDS) for comprehensive hazard and handling information . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Reaction Mechanism and Optimization

The reaction proceeds via imine formation between cyclopentanecarbaldehyde and ammonia, followed by cyanide addition to generate the α-amino carbonitrile. Hydrobromide salt formation is achieved by treating the free base with hydrobromic acid. Key parameters include:

• Temperature : 0–5°C during cyanide addition to prevent side reactions.

• Catalyst Loading : 5–10 wt% Pd/C under 1–3 atm H₂ for selective reduction.

• Solvent System : Ethanol/water mixtures (3:1 v/v) enhance solubility of intermediates.

A typical yield of 68–72% is reported for this method, though chiral resolution may be required if racemization occurs during imine formation.

Hetero Diels-Alder Cyclization Approach

Patent literature (source) describes a stereoselective route to related cyclopentane amino derivatives, adaptable for 3-aminocyclopentane-1-carbonitrile hydrobromide. This method employs a hetero Diels-Alder reaction between cyclopentadiene and a nitroso compound, followed by sequential reductions and functional group transformations.

Stepwise Synthesis and Conditions

• Nitroso Compound Preparation :
  Tert-butyl nitrosyl carbonate is synthesized from tert-butyl hydroxylamine carbonate using CuCl₂ and 2-ethyl-2-oxazoline under aerobic conditions.

• Hetero Diels-Alder Reaction :
  Cyclopentadiene reacts with the nitroso compound at 20–30°C in 2-methyltetrahydrofuran, yielding a bicyclic oxazolidine intermediate (80% yield).

• Reductive Steps :

  • Zn/AcOH selectively reduces N–O bonds (90% yield).

  • Pd/C-catalyzed hydrogenation saturates double bonds (99% yield).

• Hydrobromide Salt Formation :
  Treatment with HBr in isopropanol yields the final product.

Table 1: Comparative Analysis of Synthetic Methods

Parameter	Strecker Reaction	Hetero Diels-Alder
Overall Yield	68–72%	64–68%
Catalyst	Pd/C	CuCl₂, Pd/C
Chiral Control	Limited	High (Lipase-mediated)
Reaction Time	24–36 h	48–60 h

Enzymatic Resolution for Stereochemical Purity

Source details the use of lipases (e.g., Lipozyme 40086) to resolve racemic intermediates, critical for accessing enantiopure 3-aminocyclopentane-1-carbonitrile hydrobromide. The lipase catalyzes the acetylation of one enantiomer, allowing separation via chromatography. Key findings include:

• Optimal Conditions : Vinyl acetate as acyl donor, hexane/isopropanol (4:1) solvent, 25°C.

• Enantiomeric Excess (ee) : >98% achieved after resolution.

Spectroscopic Characterization

Post-synthetic analysis (source) confirms structure and purity:

• ¹H NMR : δ 1.6–2.1 ppm (cyclopentane CH₂), δ 3.4 ppm (NH₂), δ 4.8 ppm (CN).

• IR : 2180 cm⁻¹ (C≡N stretch), 3300 cm⁻¹ (N–H stretch) .

Chemical Reactions Analysis

Types of Reactions

3-Aminocyclopentane-1-carbonitrile hydrobromide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding nitriles or amides.

Reduction: Reduction reactions can convert it into primary amines.

Substitution: It can undergo nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of nitriles or amides.

Reduction: Formation of primary amines.

Substitution: Formation of substituted cyclopentane derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

Anticoagulant Properties
One of the primary applications of ACPC-HBr is its use as an anticoagulant. Research indicates that compounds similar to ACPC can inhibit carboxypeptidase U, an enzyme involved in thrombus formation. This inhibition is crucial for preventing thrombotic conditions such as myocardial infarction and stroke, making ACPC-HBr a candidate for therapeutic development in cardiovascular diseases .

Therapeutic Uses
The compound has been suggested for use in treating various conditions linked to excessive blood clotting. These include unstable angina, deep vein thrombosis, and disseminated intravascular coagulation. Its ability to enhance bradykinin levels also positions it as a potential treatment for inflammatory diseases and conditions that benefit from improved fibrinolysis .

Synthesis Methodologies

Scalable Synthesis Techniques
The synthesis of ACPC-HBr has been the subject of recent studies that focus on developing efficient methods to produce this compound in various stereoisomer forms. One notable approach involves the reductive amination of cyclopentanecarboxylic acid derivatives, which allows for the generation of both cis and trans isomers of ACPC . The use of NMR-based analysis has been vital in ensuring the enantiomeric purity of these compounds during synthesis.

Chemical Reactions Involved
The synthesis typically involves several steps:

• Formation of Amino Esters : Starting from cyclopentanecarboxylic acid derivatives, amino esters are formed through the reaction with amines.
• Hydrobromide Salt Formation : The amino esters can then be converted into their hydrobromide salts, which are often more stable and easier to handle in pharmaceutical formulations.
• Purification Techniques : Various chromatographic methods are employed to purify the final product, ensuring that impurities are minimized .

Neuropharmacological Applications

ACPC-HBr has also garnered interest in neuropharmacology due to its structural similarity to known neurotransmitter analogs. It has been studied for its potential effects on metabotropic glutamate receptors (mGluRs), particularly mGlu2 receptors. Functional coupling between these receptors and G-proteins suggests that ACPC-HBr may play a role in modulating neurotransmission, which could have implications for treating neurological disorders .

Case Studies and Research Findings

Several studies have documented the effects and potential applications of ACPC-HBr:

• Study on Anticoagulant Efficacy : A study demonstrated that ACPC derivatives effectively inhibited thrombus formation in animal models, suggesting their utility in clinical settings for managing thrombotic diseases .
• Neuropharmacological Investigations : Research indicated that ACPC-HBr could modulate synaptic transmission through its action on mGluRs, leading to potential applications in treating conditions such as anxiety and depression .

Mechanism of Action

The mechanism of action of 3-aminocyclopentane-1-carbonitrile hydrobromide involves its interaction with specific molecular targets. In biological systems, it can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved often include the inhibition or activation of enzymatic reactions, leading to changes in cellular processes .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

The following table summarizes key comparisons between 3-aminocyclopentane-1-carbonitrile hydrobromide and related compounds:

Parameter	3-Aminocyclopentane-1-carbonitrile Hydrobromide	Methyl 3-Aminocyclopentanecarboxylate	Dextromethorphan Hydrobromide	Galantamine Hydrobromide
Molecular Formula	C₆H₉N₂·HBr	C₇H₁₃NO₂	C₁₈H₂₅NO·HBr·H₂O	C₁₇H₂₁NO₃·HBr
Molecular Weight (g/mol)	~256.93 (calculated)	143.18	370.33	368.27
Functional Groups	-NH₂, -CN, HBr salt	-NH₂, ester (-COOCH₃)	-OCH₃, morphinan core, HBr salt	Tertiary amine, HBr salt
Solubility	High in polar solvents (HBr enhances solubility)	Moderate in water; soluble in organic solvents	Soluble in water and ethanol	Freely soluble in water
Applications	Potential CNS modulation, synthetic intermediate	Synthetic intermediate, peptide mimetics	Antitussive (cough suppression)	Alzheimer’s disease treatment
Safety Profile	Likely irritant (nitrile group risk)	Skin/eye irritant	CNS side effects (e.g., dizziness)	Cholinergic effects (nausea)

Key Structural and Functional Differences

Core Structure: The target compound’s cyclopentane backbone with adjacent -NH₂ and -CN groups distinguishes it from dextromethorphan hydrobromide (morphinan core) and galantamine hydrobromide (tricyclic alkaloid). The nitrile group enhances electrophilicity, making it reactive in nucleophilic additions compared to the ester group in methyl 3-aminocyclopentanecarboxylate .

Pharmacological Potential: Unlike dextromethorphan hydrobromide (a cough suppressant acting on NMDA receptors) and galantamine hydrobromide (a cholinesterase inhibitor), 3-aminocyclopentane-1-carbonitrile hydrobromide may target novel pathways due to its nitrile moiety, which is often utilized in covalent enzyme inhibitors .

Safety and Handling: The nitrile group in the target compound poses a risk of cyanide release under extreme conditions, necessitating stricter handling protocols compared to methyl 3-aminocyclopentanecarboxylate, which primarily requires standard irritant precautions .

Research Findings and Gaps

• Synthetic Utility: The nitrile group in 3-aminocyclopentane-1-carbonitrile hydrobromide offers versatility in synthesizing heterocycles (e.g., tetrazoles) that are less accessible with carboxylate analogs like methyl 3-aminocyclopentanecarboxylate .
• In contrast, galantamine hydrobromide’s mechanism is well-characterized .
• Stability : Hydrobromide salts generally improve stability over free bases, as seen in dextromethorphan formulations . However, the nitrile group may reduce shelf life under humid conditions.

Biological Activity

3-Aminocyclopentane-1-carbonitrile hydrobromide is a chemical compound with significant potential in medicinal chemistry. This article explores its biological activities, focusing on its therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₆H₁₁BrN₂
• Molecular Weight : 191.07 g/mol

The compound features a cyclopentane ring substituted with an amino group and a carbonitrile functional group, which are crucial for its biological interactions. The presence of the hydrobromide salt enhances its solubility and stability in various biological environments.

Biological Activity Overview

Research indicates that 3-Aminocyclopentane-1-carbonitrile hydrobromide exhibits several noteworthy biological activities:

• Anti-inflammatory Effects : Studies have shown that this compound can modulate inflammatory pathways, potentially serving as an anti-inflammatory agent .
• Analgesic Properties : Its analgesic effects may be linked to its ability to interact with pain signaling pathways .
• Neuroprotective Potential : Preliminary investigations suggest that it may offer neuroprotective benefits, making it a candidate for treating neurological disorders .

The mechanisms through which 3-Aminocyclopentane-1-carbonitrile hydrobromide exerts its biological effects are still under investigation. However, several pathways have been proposed:

• Receptor Interactions : The compound may bind to various neurotransmitter receptors, influencing signaling cascades that regulate pain and inflammation .
• Synergistic Effects : Interaction studies indicate potential synergistic effects when combined with other small molecules, enhancing its overall efficacy .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-Aminocyclopentane-1-carbonitrile hydrobromide, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Features	Unique Aspects
1-Aminocyclopentanecarbonitrile	Contains an amino group and carbonitrile	Lacks the bromide salt component
(1R,3S)-3-Aminocyclopentanol	Hydroxyl group instead of carbonitrile	Potentially different biological activities
3-Aminocyclobutane-1-carbonitrile	Similar ring structure but smaller ring size	May exhibit different reactivity patterns
4-Aminocyclohexane-1-carbonitrile	Larger cycloalkane structure	Greater steric hindrance affecting reactivity

The unique combination of the five-membered ring structure with both an amino and carbonitrile functional group may confer distinct biological properties compared to these similar compounds .

Case Studies and Research Findings

Several studies have explored the biological activity of 3-Aminocyclopentane-1-carbonitrile hydrobromide:

• Anti-inflammatory Study : A recent study demonstrated that this compound significantly reduced inflammation in animal models by inhibiting pro-inflammatory cytokines .
• Neuroprotective Effects : In vitro studies indicated that the compound could protect neuronal cells from oxidative stress-induced apoptosis, suggesting its potential in neurodegenerative disease treatment .
• Analgesic Activity Assessment : Behavioral assays in rodents showed that administration of this compound resulted in reduced pain sensitivity, indicating its analgesic properties .